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Compound of Interest

Compound Name: Tnik-IN-1

Cat. No.: B1681324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tnik-IN-1 is an inhibitor of the Traf2 and Nck-interacting kinase (TNIK), a serine/threonine

kinase that plays a crucial role in various cellular processes.[1][2] TNIK is a key activator of the

Wnt signaling pathway, which is essential for cell proliferation, differentiation, and growth.[1][2]

Dysregulation of the Wnt pathway is implicated in the development of several cancers.[1] Tnik-
IN-1 exerts its inhibitory effect by binding to the active site of the TNIK enzyme, preventing the

phosphorylation of its target substrates, such as TCF4, a transcription factor in the Wnt

pathway.[1][3] This blockade of TCF4 phosphorylation leads to the suppression of Wnt target

gene transcription and subsequent inhibition of cancer cell growth.[1][3]

These application notes provide a detailed protocol for the preparation of Tnik-IN-1 stock

solutions in dimethyl sulfoxide (DMSO), ensuring accurate and reproducible experimental

outcomes.

Physicochemical and Solubility Data of Tnik-IN-1
A clear understanding of the physicochemical properties and solubility of Tnik-IN-1 is critical for

accurate stock solution preparation and experimental design. The following table summarizes

key quantitative data for Tnik-IN-1.
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Property Value Source

Molecular Formula C₁₉H₁₇N₅O₃S [4][5][6]

Molecular Weight 395.43 g/mol [4][5][6]

Appearance Light yellow to yellow solid [4]

IC₅₀ 65 nM [4][7]

Solubility in DMSO 100 mg/mL (252.89 mM) [4][6]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[4]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[4][8]

Signaling Pathway of TNIK Inhibition
Tnik-IN-1 targets the Wnt signaling pathway, a critical regulator of cellular function. The

diagram below illustrates the canonical Wnt pathway and the mechanism of action for Tnik-IN-
1. In the presence of Wnt ligands, a signaling cascade is initiated that leads to the stabilization

and nuclear translocation of β-catenin. In the nucleus, β-catenin forms a complex with TCF4,

and TNIK is recruited to this complex, where it phosphorylates TCF4, leading to the

transcription of Wnt target genes. Tnik-IN-1 inhibits the kinase activity of TNIK, preventing

TCF4 phosphorylation and thereby blocking the expression of genes that promote cell

proliferation.
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Caption: The Wnt signaling pathway and the inhibitory action of Tnik-IN-1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1681324?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation of Tnik-IN-1
Stock Solution
This protocol details the steps for preparing a high-concentration stock solution of Tnik-IN-1 in

DMSO. It is crucial to use anhydrous, high-purity DMSO to ensure the stability and solubility of

the compound.[4]

Materials:

Tnik-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Equipment:

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-analysis and Preparation:

Equilibrate the Tnik-IN-1 vial to room temperature before opening to prevent condensation

of moisture.

Ensure all equipment is clean and sterile to avoid contamination.

Perform all steps in a chemical fume hood.
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Weighing the Compound:

Carefully weigh the desired amount of Tnik-IN-1 powder using an analytical balance. For

example, to prepare a 10 mM stock solution, weigh out 3.954 mg of Tnik-IN-1.

Dissolution in DMSO:

Add the appropriate volume of anhydrous DMSO to the vial containing the Tnik-IN-1
powder. To prepare a 10 mM stock solution from 3.954 mg of Tnik-IN-1, add 1 mL of

DMSO.

For higher concentrations, such as 100 mg/mL, add the corresponding volume of DMSO.

Note that for high concentrations, sonication may be required to achieve complete

dissolution.[4][6]

Mixing and Sonication:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once the Tnik-IN-1 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw

cycles which can degrade the compound.[8]

Label each aliquot clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4][8]

Experimental Workflow
The following diagram outlines the workflow for the preparation of the Tnik-IN-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

